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Compound of Interest

Compound Name: 2-Ethyldibenzofuran

Cat. No.: B15075476 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Ethyldibenzofuran is a member of the alkyldibenzofuran series of heterocyclic aromatic

compounds. In geochemistry, these compounds serve as valuable molecular fossils, or

biomarkers, providing insights into the origin, depositional environment, and thermal history of

organic matter in geological samples such as crude oils, source rocks, and sediments.[1] The

presence and relative abundance of 2-ethyldibenzofuran and its isomers can be indicative of

terrestrial organic matter input and specific diagenetic conditions.[1][2][3]

Geochemical Significance
Alkyldibenzofurans, including 2-ethyldibenzofuran, are particularly useful for the following

interpretations:

Source of Organic Matter: A high abundance of alkyldibenzofurans relative to other aromatic

compounds, such as dibenzothiophenes, is often associated with organic matter derived

from terrestrial higher plants.[1][2][3] This is because the precursors for these compounds

are believed to be derived from lignin and other biopolymers found in land plants.

Depositional Environment: The presence of 2-ethyldibenzofuran and other

alkyldibenzofurans can indicate a lacustrine, fluvial, or deltaic depositional environment
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where terrestrial organic matter accumulates.[1][4] The overall distribution of C0, C1, and

C2-dibenzofurans can help to distinguish between different types of depositional settings.[1]

Thermal Maturity: While less established than other maturity indicators like vitrinite

reflectance, the relative abundance of certain alkyldibenzofuran isomers can be influenced

by the thermal maturity of the source rock.[5] For instance, the ratios of different methyl-

dibenzofuran isomers have been proposed as maturity indicators.[3] Further research is

needed to fully establish the utility of ethyl-substituted isomers for this purpose.

The logical relationship for the application of 2-ethyldibenzofuran as a biomarker is illustrated

below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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